Cas no 200062-46-0 (3-phenyl-4-Cinnolinecarbonitrile)

• Product Name: 3-phenyl-4-Cinnolinecarbonitrile
• CAS No: 200062-46-0
• MF: C₁₅H₉N₃
• MW: 231.252062559128
• CID: 1108624
• PubChem ID: 10868127
• Update Time: 2025-04-20

3-phenyl-4-Cinnolinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-4-Cinnolinecarbonitrile
• 3-phenylcinnoline-4-carbonitrile
• SCHEMBL8655577
• DTXSID40446488
• 4-Cinnolinecarbonitrile, 3-phenyl-
• 200062-46-0

• Inchi： 1S/C15H9N3/c16-10-13-12-8-4-5-9-14(12)17-18-15(13)11-6-2-1-3-7-11/h1-9H
• InChI Key： DRJTYCBLEXSORL-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=C(C#N)C2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 231.07977
• Monoisotopic Mass: 231.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• PSA: 49.57